Cas no 2172219-53-1 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid)
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid
- 2172219-53-1
- EN300-1519920
- 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid
-
- Inchi: 1S/C27H32N2O6/c1-2-18(11-12-25(30)29-13-14-34-16-19(29)15-26(31)32)28-27(33)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,2,11-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: SBEHWMVFBBAUQE-UHFFFAOYSA-N
- SMILES: O1CCN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 105Ų
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519920-0.05g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-0.1g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-0.25g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-0.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-1.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-2.5g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-5.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-10.0g |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519920-50mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519920-100mg |
2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholin-3-yl}acetic acid |
2172219-53-1 | 100mg |
$2963.0 | 2023-09-27 |
2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid
Research Brief on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid (CAS: 2172219-53-1)
In recent years, the compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid (CAS: 2172219-53-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the morpholine-acetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity levels when using 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid as a linker or building block, particularly in the synthesis of complex peptides and peptidomimetics. Its stability under various reaction conditions and compatibility with standard Fmoc-chemistry protocols have been highlighted as key advantages.
In addition to its role in peptide synthesis, this compound has shown promise in the development of targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a component of prodrugs, where the morpholine-acetic acid moiety facilitated enhanced cellular uptake and bioavailability. The study also noted its potential in conjugating with anticancer agents, thereby improving their pharmacokinetic profiles.
Further investigations into the mechanistic aspects of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid have revealed its interactions with specific enzymes and receptors. For instance, its ability to modulate enzyme activity in vitro has been documented, suggesting potential applications in enzyme inhibition therapies. These findings underscore the compound's multifaceted role in both synthetic and biological contexts.
Looking ahead, ongoing research aims to explore the broader therapeutic potential of this compound, including its use in neurodegenerative diseases and inflammatory disorders. Preliminary data from animal models indicate favorable safety profiles, paving the way for future clinical studies. As the field advances, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid is poised to become a cornerstone in the development of next-generation pharmaceuticals.
2172219-53-1 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)